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This guide provides an in-depth technical overview of the toxicological profile of N-
Nitrosomorpholine (NMOR), a potent experimental carcinogen. Designed for researchers,
scientists, and drug development professionals, this document synthesizes current knowledge
on NMOR's chemical properties, metabolic fate, mechanisms of toxicity, and regulatory
standing. The structure of this guide is designed to logically progress from fundamental
characteristics to complex biological interactions, providing not just data, but also the
mechanistic insights and experimental context necessary for advanced research and safety
assessment.

Introduction and Physicochemical Properties

N-Nitrosomorpholine (NMOR), a member of the N-nitrosamine class of compounds, is a
yellow, crystalline solid at room temperature.[1][2] It is not used commercially in the United
States but can be formed unintentionally from the nitrosation of morpholine, a common
industrial chemical used in rubber manufacturing, as a corrosion inhibitor, and in the synthesis
of various organic compounds.[3][4] Its prevalence in research is due to its reliability in inducing
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tumors, particularly of the liver, making it a standard model compound for studying
carcinogenesis.[3]

Understanding its physical and chemical properties is foundational to its toxicological
assessment, influencing its absorption, distribution, and analytical detection.

Property Value Reference
Chemical Formula CaHsN20:2 [3]

Molar Mass 116.12 g-mol~1 [3]
Appearance Pale yellow, sand-like powder e

or crystals

Melting Point 29 °C (84 °F) [3]

Boiling Point 224 °C (435 °F) at 747 mmHg [3]

Water Solubility =100 mg/mL at 20 °C (66 °F) [3]

CAS Number 59-89-2 [3]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)

The biological effects of NMOR are dictated by its journey through the body. While
comprehensive human data is lacking, animal studies provide a clear picture of its toxicokinetic
profile.[5]

o Absorption: NMOR is readily absorbed following oral and, presumably, inhalation exposure.
[6][7] Studies in rats show rapid absorption from the gastrointestinal tract.[1]

 Distribution: Following absorption, NMOR is widely distributed throughout the body. Studies
with radiolabeled NMOR in rats show distribution to various tissues, with significant
accumulation in the liver, which is a primary target organ for its toxicity.[1]

» Metabolism: The toxicity of NMOR is intrinsically linked to its metabolic activation. It is an
indirect-acting carcinogen, meaning it requires enzymatic conversion to a reactive form to
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exert its carcinogenic effects.[8][9] This critical activation step is primarily mediated by
cytochrome P450 (CYP) enzymes in the liver.[3][10] The key metabolic pathway is a-
hydroxylation, which occurs on the carbon atoms adjacent to the nitroso group.[10] This
hydroxylation leads to an unstable intermediate that spontaneously decomposes, ultimately
forming a reactive electrophile capable of alkylating DNA.[3][9] Major metabolites identified in
rat urine include (2-hydroxyethoxy)acetic acid and N-nitroso(2-hydroxyethyl)glycine.[10]

o Excretion: Following metabolism, NMOR and its metabolites are primarily excreted in the
urine. In rats administered NMOR, a significant portion of the dose is excreted in the urine
within 24 hours, with only a small fraction remaining as the unchanged parent compound.[1]

Metabolic Activation Pathway of N-Nitrosomorpholine

The following diagram illustrates the critical enzymatic step that transforms the relatively inert
parent compound into a potent DNA-alkylating agent. This bioactivation is the cornerstone of its
carcinogenic mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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